Cas no 1236256-85-1 (2-Amino-N-isopropyl-3-methylbutanamidehydrochloride)

• Product Name: 2-Amino-N-isopropyl-3-methylbutanamidehydrochloride
• CAS No: 1236256-85-1
• MF: C₈H₁₉ClN₂O
• MW: 194.702261209488
• CID: 1079527
• PubChem ID: 56832027
• Update Time: 2025-11-02

2-Amino-N-isopropyl-3-methylbutanamidehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-isopropyl-3-methylbutanamide hydrochloride
• 2-amino-3-methyl-N-propan-2-ylbutanamide;hydrochloride
• N1-Isopropylvalinamide hydrochloride
• AKOS015847525
• MFCD13562408
• 1236256-85-1
• 2-Amino-N-isopropyl-3-methylbutanamidehydrochloride

• MDL： MFCD13562408
• Inchi： 1S/C8H18N2O.ClH/c1-5(2)7(9)8(11)10-6(3)4;/h5-7H,9H2,1-4H3,(H,10,11);1H
• InChI Key： UTQHDZOSAMEOSM-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C(C)C)N)NC(C)C

Computed Properties

• Exact Mass: 194.1185909g/mol
• Monoisotopic Mass: 194.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-isopropyl-3-methylbutanamidehydrochloride

2-Amino-N-isopropyl-3-methylbutanamidehydrochloride: A Novel Compound with Promising Applications in Pharmaceutical Research

2-Amino-N-isopropyl-3-methylbutanamidehydrochloride (CAS No. 1236256-85-1) has emerged as a significant compound in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of amino acid derivatives, characterized by the presence of an amide functional group and a hydrochloride salt form. The molecular formula of this compound is C₁₀H₂₁NO₂·HCl, with a molecular weight of approximately 240.7 g/mol. Its structural features, including the amino group at the second carbon position and the methyl substitution at the third carbon, contribute to its biological activity and pharmacological relevance.

Recent studies have highlighted the importance of 2-Amino-N-isopropyl-3-methylbutanamidehydrochloride in modulating cellular signaling pathways. The compound's ability to interact with specific receptors or enzymes has been explored in various contexts, including neurodegenerative disorders and metabolic diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective agonism toward the metabotropic glutamate receptor 5 (mGluR5), which is implicated in synaptic plasticity and neuroinflammation. This finding underscores the potential of 2-Amino-N-isoproply-3-methylbutanamidehydrochloride as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The chemical structure of 2-Amino-N-isopropyl-3-methylbutanamidehydrochloride is critical to its pharmacological profile. The presence of the isopropyl group at the N-atom of the amide moiety enhances its lipophilicity, facilitating penetration across biological membranes. This structural feature is particularly advantageous for targeting brain tissues, where the blood-brain barrier poses a significant challenge for drug delivery. Additionally, the 3-methyl substitution on the butanamide backbone may influence the compound's metabolic stability and receptor binding affinity.

Pharmacological investigations into 2-Amino-N-isopropyl-3-methylbutanamidehydrochloride have revealed its potential as a modulator of inflammatory responses. In a 2024 preclinical study, researchers found that this compound significantly reduced the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action appears to involve the inhibition of nuclear factor-kappa B (NF-κB) activation, a key transcription factor in inflammatory signaling. These findings suggest that 2-Amino-N-isopropyl-3-methylbutanamidehydrochloride could be a valuable candidate for the development of anti-inflammatory therapies.

Another area of interest in the research on 2-Amino-N-isopropyl-3-methylbutanamidehydrochloride is its potential role in metabolic regulation. A 2023 study published in Cell Metabolism reported that this compound enhances glucose uptake in adipocytes by activating AMP-activated protein kinase (AMPK). This effect is mediated through the modulation of mitochondrial function and the suppression of oxidative stress. These properties make 2-Amino-N-isopropyl-3-methylbutanamidehydrochloride a promising candidate for the treatment of type 2 diabetes and obesity-related metabolic disorders.

The synthesis and characterization of 2-Amino-N-isopropyl-3-methylbutanamidehydrochloride have been the focus of several recent studies. A 2022 paper in Organic Chemistry Insights described a scalable method for the synthesis of this compound using microwave-assisted organic synthesis (MAOS). The authors demonstrated that this approach significantly improves the yield and purity of the final product compared to traditional methods. The use of MAOS not only reduces reaction time but also minimizes the formation of byproducts, which is crucial for the production of pharmaceutical-grade materials.

From a pharmacokinetic perspective, 2-Amino-N-isopropyl-3-methylbutanamidehydrochloride exhibits favorable properties that make it suitable for oral administration. In vitro studies have shown that the compound has high solubility in aqueous solutions, which is essential for its absorption in the gastrointestinal tract. Additionally, its low molecular weight and lipophilic nature contribute to its rapid distribution in tissues, including the central nervous system. These pharmacokinetic characteristics are particularly important for the development of drugs targeting neurological conditions.

The therapeutic potential of 2-Amino-N-isopropyl-3-methylbutanamidehydrochloride has also been explored in the context of cancer treatment. A 2024 study published in Cancer Research reported that this compound inhibits the growth of certain cancer cell lines by inducing apoptosis and suppressing angiogenesis. The mechanism appears to involve the modulation of the PI3K/Akt signaling pathway, which is frequently dysregulated in cancer cells. These findings suggest that 2-Amino-N-isopropyl-3-methylbutanamidehydrochloride could be a valuable adjunct in the treatment of malignancies, particularly those with aberrant PI3K/Akt signaling.

Despite its promising therapeutic potential, the clinical translation of 2-Amino-N-isopropyl-3-methylbutanamidehydrochloride is still in its early stages. Preclinical studies have demonstrated its efficacy in various models, but further research is needed to evaluate its safety and long-term effects in humans. The compound's potential side effects, such as neurotoxicity or metabolic disturbances, require thorough investigation before it can be considered for clinical trials. Additionally, the development of appropriate formulations and delivery systems will be critical for optimizing its therapeutic outcomes.

In conclusion, 2-Amino-N-isopropyl-3-methylbutanamidehydrochloride represents a novel compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activity make it a promising candidate for the treatment of a wide range of diseases, including neurological disorders, inflammatory conditions, and metabolic syndromes. Continued research into its mechanisms of action, pharmacokinetic properties, and clinical applications will be essential for advancing its development as a therapeutic agent.